Cas no 918514-78-0 (2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine)

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine structure

918514-78-0 structure

Product Name:2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine

CAS No:918514-78-0

MF:C₈H₅F₃N₂

MW:186.133911848068

MDL:MFCD18258886

CID:1121598

PubChem ID:54579899

Update Time:2024-10-26

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine
- 2-(trifluoromethyl)-7-azaindole
- 918514-78-0
- SY163938
- CS-0435000
- AT21496
- 2-Trifluoromethyl-1H-pyrrolo[2,3-b]pyridine
- EN300-196609
- MFCD18258886
- SCHEMBL857442
- DTXSID20712350
- SB16248
- AKOS015951485
- MDL： MFCD18258886
- Inchi： 1S/C8H5F3N2/c9-8(10,11)6-4-5-2-1-3-12-7(5)13-6/h1-4H,(H,12,13)
- InChI Key： UXMRGLRMNQNTGP-UHFFFAOYSA-N
- SMILES： FC(C1=CC2=CC=CN=C2N1)(F)F

Computed Properties

Exact Mass: 186.04048265g/mol
Monoisotopic Mass: 186.04048265g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Density: 1.447±0.06 g/cm3 (20 ºC 760 Torr)

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T899273-5mg	2-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0		5mg	$ 70.00	2022-06-02
TRC	T899273-10mg	2-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0		10mg	$ 95.00	2022-06-02
TRC	T899273-50mg	2-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0		50mg	$ 365.00	2022-06-02
Chemenu	CM149786-1g	2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0	95%+	1g	$***	2023-03-31
Matrix Scientific	153595-100mg	2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, 95%	918514-78-0	95%	100mg	$444.00	2023-09-07
Matrix Scientific	153595-250mg	2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, 95%	918514-78-0	95%	250mg	$648.00	2023-09-07
eNovation Chemicals LLC	Y1101652-100mg	2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0	97%	100mg	$240	2024-07-21
eNovation Chemicals LLC	Y1101652-250MG	2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0	97%	250mg	$380	2024-07-21
eNovation Chemicals LLC	Y1101652-500MG	2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0	97%	500mg	$545	2024-07-21
eNovation Chemicals LLC	Y1101652-1G	2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	918514-78-0	97%	1g	$830	2024-07-21

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Production Method

Production Method 1

2926-29-6

271-63-6

918514-78-0

892414-47-0

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide ; 24 h, rt
1.2 Reagents: Dichloromethane

Reference

: A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes

Dang-Nguyen, Ashley; Legaspi, Kristine C.; McCarty, Connor T.; Smith, Diane K. ; Gustafson, Jeffrey, Organic Letters, 2023, 25(26), 4898-4902

Production Method 2

271-63-6

37181-39-8

1961266-43-2

918514-78-0

892414-47-0

Reaction Conditions

1.1 Catalysts: 2639739-56-1 Solvents: Dimethyl sulfoxide ; 18 h, rt

Reference

: Solvated Nickel Complexes as Stoichiometric and Catalytic Perfluoroalkylation Agents

Shreiber, Scott T. ; Vicic, David A., Angewandte Chemie, 2021, 60(33), 18162-18167

Production Method 3

271-63-6

37181-39-8

1961266-43-2

918514-78-0

892414-47-0

Reaction Conditions

1.1 Catalysts: Nickel, [hydrotris(1H-pyrazolato-κN1)borato(1-)-κN2,κN2′,κN2′′]tris(trifluoromet… Solvents: Dimethyl sulfoxide ; 24 h, 25 °C

Reference

: Nickel(IV)-Catalyzed C-H Trifluoromethylation of (Hetero)arenes

Meucci, Elizabeth A.; Nguyen, Shay N.; Camasso, Nicole M.; Chong, Eugene ; Ariafard, Alireza ; et al, Journal of the American Chemical Society, 2019, 141(32), 12872-12879

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Raw materials

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Preparation Products

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Related Literature

1. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

918514-78-0 (2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine) Related Products

Recommended suppliers

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent